Cas no 2768834-14-4 (methyl (2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-[(3R)-2-oxopyrrolidin-3-yl]propanoate)

• Product Name: methyl (2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-[(3R)-2-oxopyrrolidin-3-yl]propanoate
• CAS No: 2768834-14-4
• MF: C₁₃H₂₂N₂O₅
• MW: 286.324183940887
• CID: 5306237
• PubChem ID: 124582725
• Update Time: 2026-03-10

methyl (2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-[(3R)-2-oxopyrrolidin-3-yl]propanoate Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-2-oxo-, methyl ester, (αR,3R)-
• F86162
• METHYL (R)-2-((TERT-BUTOXYCARBONYL)AMINO)-3-((R)-2-OXOPYRROLIDIN-3-YL)PROPANOATE
• methyl (2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-[(3R)-2-oxopyrrolidin-3-yl]propanoate
• methyl (2R)-2-(tert-butoxycarbonylamino)-3-[(3R)-2-oxopyrrolidin-3-yl]propanoate
• methyl (2R)-2-(Boc-amino)-3-[(3R)-2-oxopyrrolidin-3-yl]propanoate
• MFCD32691133
• 2740235-22-5
• PS-19236
• 2768834-14-4

• Inchi： 1S/C13H22N2O5/c1-13(2,3)20-12(18)15-9(11(17)19-4)7-8-5-6-14-10(8)16/h8-9H,5-7H2,1-4H3,(H,14,16)(H,15,18)/t8-,9-/m1/s1
• InChI Key： HTQMBOWAEPNWLI-RKDXNWHRSA-N
• SMILES： O=C1[C@@H](C[C@H](C(=O)OC)NC(=O)OC(C)(C)C)CCN1

Computed Properties

• Exact Mass: 286.15287181g/mol
• Monoisotopic Mass: 286.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 93.7

Additional information on methyl (2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-[(3R)-2-oxopyrrolidin-3-yl]propanoate

Comprehensive Analysis of Methyl (2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-[(3R)-2-oxopyrrolidin-3-yl]propanoate (CAS No. 2768834-14-4)

The compound methyl (2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-[(3R)-2-oxopyrrolidin-3-yl]propanoate, identified by CAS No. 2768834-14-4, is a sophisticated chiral ester with significant potential in pharmaceutical and biochemical research. Its intricate molecular structure, featuring a pyrrolidinone moiety and a tert-butoxycarbonyl (Boc) protected amino group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its role in peptide mimetics and drug discovery, aligning with the growing demand for targeted therapeutics and precision medicine.

One of the most compelling aspects of methyl (2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-[(3R)-2-oxopyrrolidin-3-yl]propanoate is its stereochemical purity. The (2R) and (3R) configurations ensure high enantioselectivity, which is critical for interactions with biological targets. This aligns with current trends in chiral synthesis and asymmetric catalysis, topics frequently searched in academic and industrial circles. The compound’s Boc-protected amine further enhances its utility in multi-step organic syntheses, as it provides stability under acidic conditions while allowing deprotection when needed.

In the context of drug development, CAS No. 2768834-14-4 has garnered attention for its potential applications in neurological disorders and metabolic diseases. The 2-oxopyrrolidin-3-yl group is structurally analogous to motifs found in nootropic and neuroprotective agents, making it a candidate for central nervous system (CNS) research. Additionally, its ester functionality (methyl propanoate) offers versatility for further derivatization, a feature highly valued in medicinal chemistry.

The synthesis and characterization of methyl (2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-[(3R)-2-oxopyrrolidin-3-yl]propanoate often involve advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the compound’s purity and stereochemical integrity, addressing the pharmaceutical industry’s stringent quality standards. With the rise of AI-driven drug discovery, computational tools are also being employed to predict the compound’s reactivity and binding affinities, further accelerating its adoption in research.

From a commercial perspective, the demand for CAS No. 2768834-14-4 is driven by its relevance in peptide-based therapeutics and small-molecule inhibitors. As the pharmaceutical sector shifts toward personalized medicine, compounds like this are pivotal for developing tailored treatments. Moreover, its stability and solubility profile make it suitable for formulation optimization, a key focus area for researchers addressing bioavailability challenges.

In summary, methyl (2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-[(3R)-2-oxopyrrolidin-3-yl]propanoate (CAS No. 2768834-14-4) represents a cutting-edge tool in modern chemistry and pharmacology. Its unique structural features, combined with its applicability in drug design and bioconjugation, position it as a compound of enduring interest. As scientific inquiries into chiral building blocks and therapeutic intermediates continue to expand, this molecule is poised to play a pivotal role in advancing biomedical innovation.